Cas no 1237747-77-1 (3-(4-Trifluoromethoxyphenyl)phenol)

• Product Name: 3-(4-Trifluoromethoxyphenyl)phenol
• CAS No: 1237747-77-1
• MF: C₁₃H₉F₃O₂
• MW: 254.204574346542
• MDL: MFCD18312996
• CID: 2760188
• PubChem ID: 53218690
• Update Time: 2025-10-25

3-(4-Trifluoromethoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Trifluoromethoxyphenyl)phenol
• 4'-(Trifluoromethoxy)-[1,1'-biphenyl]-3-ol
• [1,1'-Biphenyl]-3-ol, 4'-(trifluoromethoxy)-
• MFCD18312996
• JRRQYCVOENWMLA-UHFFFAOYSA-N
• 4'-(Trifluoromethoxy)[1,1'-biphenyl]-3-ol
• DTXSID70683607
• 1237747-77-1
• BS-19571
• SCHEMBL1029424

• MDL： MFCD18312996
• Inchi： 1S/C13H9F3O2/c14-13(15,16)18-12-6-4-9(5-7-12)10-2-1-3-11(17)8-10/h1-8,17H
• InChI Key： JRRQYCVOENWMLA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC=C(C=1)O)(F)F

Computed Properties

• Exact Mass: 254.05546401Da
• Monoisotopic Mass: 254.05546401Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(4-Trifluoromethoxyphenyl)phenol

Research Briefing on 3-(4-Trifluoromethoxyphenyl)phenol (CAS: 1237747-77-1) in Chemical Biology and Pharmaceutical Applications

3-(4-Trifluoromethoxyphenyl)phenol (CAS: 1237747-77-1) is a fluorinated aromatic compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 3-(4-Trifluoromethoxyphenyl)phenol as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory pathways. The trifluoromethoxy group enhances metabolic stability and lipophilicity, making it a valuable moiety in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into novel COX-2 inhibitors, showing improved selectivity and reduced gastrointestinal toxicity compared to traditional NSAIDs.

In neuropharmacology, derivatives of 1237747-77-1 have shown promise as modulators of GABA_A receptors. Research from the University of California (2024) revealed that structural analogs exhibit anxiolytic effects in murine models without the sedative side effects associated with benzodiazepines. This underscores its potential in developing next-generation neuropsychiatric therapeutics.

From a synthetic chemistry perspective, advances in catalytic trifluoromethoxylation have streamlined the production of 3-(4-Trifluoromethoxyphenyl)phenol. A 2024 Nature Protocols paper detailed a palladium-catalyzed method achieving 92% yield, addressing previous challenges in scalability. This methodological breakthrough is expected to accelerate further pharmacological exploration.

Ongoing clinical investigations (Phase I/II) by several biotech firms are evaluating 1237747-77-1-based candidates for rheumatoid arthritis and epilepsy. Preliminary data suggest favorable pharmacokinetic profiles, though long-term safety assessments remain underway. The compound's versatility is further evidenced by its utility in PET radiotracer development for imaging neuroinflammation.

In conclusion, 3-(4-Trifluoromethoxyphenyl)phenol represents a multifaceted tool in modern drug discovery. Its unique chemical properties enable diverse therapeutic applications while posing interesting synthetic challenges. Future research directions may explore its role in targeted protein degradation and as a scaffold for bifunctional molecules in chemical biology.